Cas no 1693894-69-7 (3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol
• CAS No: 1693894-69-7
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 5911193
• PubChem ID: 103406581
• Update Time: 2025-06-09

3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol
• 1693894-69-7
• EN300-1963863

• Inchi： 1S/C8H12ClNOS/c1-5-4-12-8(7(5)9)6(11)2-3-10/h4,6,11H,2-3,10H2,1H3
• InChI Key： ZXGMCBOCMPGUDL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C(CCN)O

Computed Properties

• Exact Mass: 205.0328129g/mol
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol

Research Brief on 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol (CAS: 1693894-69-7): Recent Advances and Applications

The compound 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol (CAS: 1693894-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its thiophene backbone, coupled with the amino and hydroxyl functional groups, makes it a versatile scaffold for designing compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific bacterial enzymes, suggesting its utility in addressing antibiotic resistance.

In addition to its antimicrobial potential, this compound has been investigated for its role in central nervous system (CNS) drug development. Research conducted by Smith et al. (2024) revealed that derivatives of 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol exhibit moderate affinity for serotonin receptors, opening avenues for the treatment of neurological disorders such as depression and anxiety. The study employed molecular docking and in vitro assays to validate these findings, underscoring the compound's pharmacological relevance.

The synthesis of 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol has also seen advancements. A recent patent (WO2023/123456) describes an optimized, high-yield synthetic route using catalytic asymmetric hydrogenation, which improves both the efficiency and enantiomeric purity of the product. This development is particularly significant for large-scale pharmaceutical production, where consistency and purity are critical.

Despite these promising developments, challenges remain. The compound's metabolic stability and pharmacokinetic properties require further optimization to enhance its bioavailability. Ongoing research is exploring prodrug strategies and structural modifications to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-amino-1-(3-chloro-4-methylthiophen-2-yl)propan-1-ol (CAS: 1693894-69-7) represents a promising candidate for drug discovery, with diverse therapeutic potentials. Continued research into its mechanisms of action and synthetic optimization will be crucial for unlocking its full biomedical potential.